82-39-3

1-Methoxyanthraquinone

• CAS RN:
• 82-39-3

• Formula:
• C15H10O3

• InChI:
• InChI=1S/C15H10O3/c1-18-12-8-4-7-11-13(12)15(17)10-6-3-2-5-9(10)14(11)16/h2-8H,1H3

• InChIKey:
• CQGDBBBZCJYDRY-UHFFFAOYSA-N

• 1-Methoxyanthraquinone is a useful research compound. Its molecular formula is C15H10O3 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

Afzelin

In Stock

• CAS RN:
• 482-39-3

• Formula:
• C21H20O10

• InChI:
• InChI=1S/C21H20O10/c1-8-15(25)17(27)18(28)21(29-8)31-20-16(26)14-12(24)6-11(23)7-13(14)30-19(20)9-2-4-10(22)5-3-9/h2-8,15,17-18,21-25,27-28H,1H3/t8-,15-,17+,18+,21-/m0/s1

• InChIKey:
• SOSLMHZOJATCCP-AEIZVZFYSA-N

• Afzelin is a polyphenolic glycoside flavone that has been found in B. pinnatum and has diverse biological activities. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals with an IC50 value of 6.44 μg/ml. Afzelin is active against S. aureus, P. aeruginosa, S. typhi, C. albicans, C. parapsilosis, and C. neoformans (MICs = 8, 16, 2, 16, 4, and 4 μg/ml, respectively). It inhibits the proliferation of A549, SKOV3, and SK-MEL-2 cells (EC50s = 40.6, 34.5, and 33.9 μg/ml, respectively). Afzelin (26 mg/kg per day) reduces the number of eosinophils, other inflammatory cells, and total cells, as well as the levels of IL-4, IL-5, and IL-13, in bronchoalveolar lavage fluid (BALF) in a mouse model of allergic asthma.
  Kaempferol-3-O-rhamnoside analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Kaempferol 3-O-α-L-Rhamnoside is...

N-(2-ethoxyphenyl)-2-methylpropanamide

• CAS RN:
• 71182-39-3

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-4-15-11-8-6-5-7-10(11)13-12(14)9(2)3/h5-9H,4H2,1-3H3,(H,13,14)

• InChIKey:
• AUYQKNAVPJPXNB-UHFFFAOYSA-N

• N-(2-ethoxyphenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

Methyl 2,3-dihydro-1H-cyclopenta[b]quinoline-3-carboxylate

• CAS RN:
• 63282-39-3

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-17-14(16)11-7-6-10-8-9-4-2-3-5-12(9)15-13(10)11/h2-5,8,11H,6-7H2,1H3

• InChIKey:
• HEAKCBUXLINVMD-UHFFFAOYSA-N

• Methyl 2,3-dihydro-1H-cyclopenta[b]quinoline-3-carboxylate is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

Zinc, isotope of mass 65

• CAS RN:
• 13982-39-3

• Formula:
• Zn

• InChI:
• InChI=1S/Zn/i1+0

• InChIKey:
• HCHKCACWOHOZIP-IGMARMGPSA-N

• Zinc-65 atom is a zinc atom in which the nucleus contains 35 neutrons. It has a half-life of 244 days, decaying by emission of a positron (beta(+) decay), and is the most abundant and stable of the 25 known radioisotopes of zinc.

N-(3-(5-(2-fluorophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-39-3

• Formula:
• C22H20FN3O4S2

• InChI:
• InChI=1S/C22H20FN3O4S2/c1-31(27,28)25-17-9-7-8-16(14-17)21-15-22(19-12-5-6-13-20(19)23)26(24-21)32(29,30)18-10-3-2-4-11-18/h2-14,22,25H,15H2,1H3

• InChIKey:
• FHTVJVVVVGXMBJ-UHFFFAOYSA-N

• N-(3-(5-(2-fluorophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H20FN3O4S2 and its molecular weight is 473.54. The purity is usually 95%.

3-(3-Bromophenyl)-1-(3-chlorophenyl)propan-1-one

In Stock

• CAS RN:
• 898782-39-3

• Formula:
• C15H12BrClO

• InChI:
• InChI=1S/C15H12BrClO/c16-13-5-1-3-11(9-13)7-8-15(18)12-4-2-6-14(17)10-12/h1-6,9-10H,7-8H2

• InChIKey:
• KOSQOFFRKDXHJQ-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-1-(3-chlorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H12BrClO and its molecular weight is 323.61 g/mol. The purity is usually 95%.

Azeto[1,2:1,2]pyrrolo[3,4-c]pyridine (9CI)

• CAS RN:
• 136782-39-3

• Formula:
• C9H6N2

• InChI:
• InChI=1S/C9H6N2/c1-3-10-5-8-7(1)6-11-4-2-9(8)11/h1-6H

• InChIKey:
• KJHPBFMFOHSYRA-UHFFFAOYSA-N

• Azeto[1,2:1,2]pyrrolo[3,4-c]pyridine (9CI), also known as Azeto[1,2:1,2]pyrrolo[3,4-c]pyridine (9CI), is a useful research compound. Its molecular formula is C9H6N2 and its molecular weight is 142.161. The purity is usually 95%.

3-[3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid

In Stock

• CAS RN:
• 681282-39-3

• Formula:
• C20H14N2O3

• InChI:
• InChI=1S/C20H14N2O3/c23-19(24)11-10-15-13-22(16-7-2-1-3-8-16)21-20(15)18-12-14-6-4-5-9-17(14)25-18/h1-13H,(H,23,24)/b11-10+

• InChIKey:
• RPBVHEVTQXVWDL-ZHACJKMWSA-N

• 3-[3-(2-benzofuranyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid is a ring assembly and a member of pyrazoles.

1H-Pyrrolo[2,3-C][1,2,5]thiadiazole

• CAS RN:
• 199182-39-3

• Formula:
• C4H3N3S

• InChI:
• InChI=1S/C4H3N3S/c1-2-5-4-3(1)6-8-7-4/h1-2,6H

• InChIKey:
• VSYWNLDDOYSLHE-UHFFFAOYSA-N

• 1H-Pyrrolo[2,3-C][1,2,5]thiadiazole, also known as 1H-Pyrrolo[2,3-C][1,2,5]thiadiazole, is a useful research compound. Its molecular formula is C4H3N3S and its molecular weight is 125.149. The purity is usually 95%.

2-((2-ethylquinazolin-4-yl)oxy)-N-(2-fluorophenyl)acetamide

In Stock

• CAS RN:
• 1116082-39-3

• Formula:
• C18H16FN3O2

• InChI:
• InChI=1S/C18H16FN3O2/c1-2-16-20-14-9-5-3-7-12(14)18(22-16)24-11-17(23)21-15-10-6-4-8-13(15)19/h3-10H,2,11H2,1H3,(H,21,23)

• InChIKey:
• OGTQZAWSLICFKW-UHFFFAOYSA-N

• 2-((2-ethylquinazolin-4-yl)oxy)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H16FN3O2 and its molecular weight is 325.343. The purity is usually 95%.

2-{[(2-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloride

In Stock

• CAS RN:
• 1572282-39-3

• Formula:
• C11H15Cl2NO2

• InChI:
• InChI=1S/C11H14ClNO2.ClH/c1-2-13(8-11(14)15)7-9-5-3-4-6-10(9)12;/h3-6H,2,7-8H2,1H3,(H,14,15);1H

• InChIKey:
• MSLVGTFUEMHRPP-UHFFFAOYSA-N

• 2-{[(2-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloride is a useful research compound. Its molecular formula is C11H15Cl2NO2 and its molecular weight is 264.14 g/mol. The purity is usually 95%.

2-chloro-N-[2-methyl-3-(2-oxopyrrolidin-1-yl)propyl]pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1797682-39-3

• Formula:
• C14H18ClN3O2

• InChI:
• InChI=1S/C14H18ClN3O2/c1-10(9-18-6-2-3-13(18)19)8-17-14(20)11-4-5-16-12(15)7-11/h4-5,7,10H,2-3,6,8-9H2,1H3,(H,17,20)

• InChIKey:
• DVMIUUUDQHZSBK-UHFFFAOYSA-N

• 2-chloro-N-[2-methyl-3-(2-oxopyrrolidin-1-yl)propyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C14H18ClN3O2 and its molecular weight is 295.77. The purity is usually 95%.

Ethyl 2-((8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)thio)-2,2-difluoroacetate

In Stock

• CAS RN:
• 1823182-39-3

• Formula:
• C11H7ClF5N3O2S

• InChI:
• InChI=1S/C11H7ClF5N3O2S/c1-2-22-8(21)11(16,17)23-9-19-18-7-6(12)3-5(4-20(7)9)10(13,14)15/h3-4H,2H2,1H3

• InChIKey:
• CFLBEXGOOBNDQE-UHFFFAOYSA-N

• Ethyl 2-((8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)thio)-2,2-difluoroacetate is a useful research compound. Its molecular formula is C11H7ClF5N3O2S and its molecular weight is 375.7 g/mol. The purity is usually 95%.